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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409 Get Quote

This guide provides essential information, frequently asked questions (FAQs), and

troubleshooting procedures for the safe handling and disposal of 3-Chloro-2-methylpropene
(also known as methallyl chloride) waste. It is intended for researchers, scientists, and drug

development professionals. Given that 3-Chloro-2-methylpropene is highly flammable, toxic,

and reasonably anticipated to be a human carcinogen, strict adherence to safety protocols is

mandatory.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is 3-Chloro-2-methylpropene and why is its waste considered hazardous?

A1: 3-Chloro-2-methylpropene (CAS No. 563-47-3) is a colorless to straw-colored, highly

flammable liquid with a sharp odor.[1][4] Its waste is classified as hazardous for several

reasons:

Flammability: It has a very low flash point of -18°C (-0.4°F), making it a significant fire

hazard.[5] Vapors can form explosive mixtures with air and travel to an ignition source.[5]

Toxicity: It is harmful if swallowed or inhaled and can cause severe skin burns and eye

damage.[6]

Carcinogenicity: It is reasonably anticipated to be a human carcinogen based on sufficient

evidence from studies in experimental animals.[1][2]
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Environmental Hazard: It is toxic to aquatic life with long-lasting effects.[6][7]

Reactivity: It can react vigorously with strong oxidizing agents and strong bases.[2][7]

Q2: How should I collect and store 3-Chloro-2-methylpropene waste in the laboratory?

A2: Proper collection and storage are critical to prevent accidents.

Segregation: Collect 3-Chloro-2-methylpropene waste in a dedicated, separate container

labeled "Halogenated Organic Waste".[8][9] Do not mix it with non-halogenated solvents, as

this will contaminate the entire container and significantly increase disposal costs.[9]

Container: Use a compatible, leak-proof container with a secure screw-top cap.[8][9] Do not

use aluminum containers. If the waste is mixed with water, do not use stainless-steel

containers due to the risk of corrosion.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"3-Chloro-2-methylpropene," and any other components in the mixture.[8]

Storage: Store the sealed container in a cool, dry, well-ventilated area, such as a designated

satellite accumulation area or a chemical storage cabinet.[5] Keep it away from heat, sparks,

open flames, and incompatible materials.[5]

Q3: What are the approved disposal methods for this type of waste?

A3: The primary and approved method for disposing of halogenated organic waste like 3-
Chloro-2-methylpropene is high-temperature incineration at a licensed hazardous waste

treatment, storage, and disposal facility (TSDF).[9][10] Land disposal of such wastes is heavily

restricted.[3][4][10] Always use your institution's designated hazardous waste disposal service

and follow their specific procedures. Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[8]

Q4: What Personal Protective Equipment (PPE) is required when handling the waste?

A4: When handling 3-Chloro-2-methylpropene or its waste, a comprehensive set of PPE is

required to minimize exposure.[11] This includes, but is not limited to, the equipment listed in

the table below. All handling should be done inside a certified chemical fume hood.[5][7]
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Q5: What is the correct procedure in case of a spill?

A5: The response depends on the size of the spill. For any major spill, evacuate the area

immediately and contact your institution's emergency response team. For a minor spill, if you

are trained and equipped to handle it:

Alert personnel in the immediate area.

Ensure all ignition sources are eliminated (e.g., turn off hot plates, unplug equipment).[7]

Increase ventilation by opening the fume hood sash (if safe to do so).

Wearing appropriate PPE, contain the spill using a non-combustible absorbent material such

as sand, earth, or vermiculite.[12] Do not use paper towels.[12]

Carefully collect the absorbent material using non-sparking tools and place it in a sealed,

properly labeled container for hazardous waste disposal.[5][7]

Decontaminate the area with soap and water.

Report the incident to your laboratory supervisor or Environmental Health & Safety (EHS)

office.

Troubleshooting Guide
Problem: My halogenated waste container is bulging or seems pressurized.

Possible Cause: Contamination with an incompatible chemical may be causing a reaction

that generates gas, or polymerization may be occurring.

Solution: Do not attempt to open the container. Place the container in a secondary

containment bin inside a fume hood. Immediately alert your colleagues, secure the area, and

contact your institution's EHS or hazardous waste disposal office for emergency pickup and

guidance.

Problem: I accidentally mixed a small amount of 3-Chloro-2-methylpropene into my "Non-

Halogenated Waste" container.
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Protocol: The entire container is now considered halogenated hazardous waste.[8] You must

immediately relabel the container. Cross out the "Non-Halogenated" label and clearly mark it

as "Halogenated Waste." Add "3-Chloro-2-methylpropene" to the list of contents. This

ensures it is sent for the correct disposal (incineration) and prevents costly errors for the

disposal facility.[9]

Problem: Our hazardous waste pickup was rejected due to an improper container.

Common Reasons & Solutions:

Leaking or Damaged Container: Transfer the waste to a new, appropriate container inside

a fume hood, wearing full PPE.

Improper Lid: The container must have a tight-fitting, screw-top cap to be vapor-tight and

spill-proof.[8][9] Replace open beakers or containers with stoppers with compliant

containers.

Incorrect Labeling: Ensure the label is complete with the full chemical names of all

constituents (no abbreviations), the words "Hazardous Waste," and the date.[8]

Container Material: Ensure the container material is compatible. For 3-Chloro-2-
methylpropene, avoid aluminum or (if wet) stainless steel.[6]

Data Presentation
Table 1: Physical and Chemical Properties of 3-Chloro-2-methylpropene
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Property Value Citation(s)

CAS Number 563-47-3 [7]

Molecular Formula C₄H₇Cl

Molecular Weight 90.55 g/mol [2]

Appearance
Colorless to straw-colored

liquid

Odor Sharp, disagreeable, pungent [4]

Boiling Point 71-72 °C (159.8-161.6 °F) [2][5]

Melting Point < -80 °C (< -112 °F) [2]

Flash Point -18 °C (-0.4 °F) [5]

Specific Gravity 0.920 - 0.925 g/mL at 20°C [2][5]

Vapor Density 3.1 (Air = 1)

Water Solubility
Slightly soluble (0.5 - 1.4 g/L at

20-25°C)
[2][6]

Explosive Limits 2.3% - 8.1% by volume in air [5]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Waste
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PPE Category Specification Citation(s)

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Barrier®).

Consult glove manufacturer's

compatibility charts. Dispose of

contaminated gloves

immediately.

[13]

Eye Protection

Chemical splash goggles are

mandatory. For tasks with a

high splash risk, also use a

full-face shield in conjunction

with goggles.

[5][11]

Body Protection

A flame-resistant lab coat is a

minimum requirement. For

larger quantities or spill

cleanup, use chemical-

resistant aprons or coveralls.

[5][14]

Footwear

Closed-toe shoes made of a

non-porous material. Do not

wear sandals or perforated

shoes in the laboratory.

[13]

Respiratory

Use only within a certified

chemical fume hood. If

exposure limits may be

exceeded (e.g., large spill),

use a NIOSH-approved

respirator with an organic

vapor cartridge.

[5][7]

Experimental Protocols
Protocol 1: Procedure for Segregation and Collection of 3-Chloro-2-methylpropene Waste
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Obtain Container: Procure a designated and compatible hazardous waste container from

your institution's EHS department. Ensure it has a proper screw-top cap.

Label Container: Before adding any waste, affix a "Halogenated Hazardous Waste" label. Fill

in the laboratory, PI name, and start date.

Waste Addition: Inside a chemical fume hood, carefully transfer waste into the container

using a funnel to prevent drips.

Update Contents: Each time waste is added, update the container's contents list with "3-
Chloro-2-methylpropene" and its estimated percentage or volume.

Secure Container: After adding waste, securely fasten the cap to ensure the container is

closed and vapor-tight.

Storage: Place the container in its designated satellite accumulation area, ensuring it is in

secondary containment.

Full Container: Once the container is 90% full, submit a request for pickup through your

institution's EHS portal. Do not overfill.

Protocol 2: Small-Scale Spill (<100 mL) Cleanup Procedure

Assess and Alert: Immediately assess the situation. Alert all other personnel in the lab.

Isolate and Ventilate: Isolate the area. Ensure all ignition sources are off. Work within a fume

hood if the spill occurred there; otherwise, ensure the lab is well-ventilated.

Don PPE: Put on the full set of recommended PPE as described in Table 2, including

chemical splash goggles, a face shield, appropriate gloves, and a lab coat.

Contain Spill: Create a dike around the spill using a non-combustible absorbent material

(e.g., vermiculite, sand).[12]

Absorb Spill: Gently cover the spilled liquid with more absorbent material, working from the

outside in.
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Collect Waste: Using non-sparking scoops or tools, carefully collect the contaminated

absorbent material. Place it into a heavy-duty plastic bag or a designated solid hazardous

waste container.

Package and Label: Seal the bag or container. Label it as "Hazardous Waste: Debris

contaminated with 3-Chloro-2-methylpropene."

Decontaminate: Wipe the spill area with a cloth soaked in soap and water. Place the used

cloth in the same hazardous waste container.

Doff PPE and Wash: Remove PPE and dispose of any single-use items in the hazardous

waste container. Wash hands thoroughly with soap and water.

Arrange for Disposal: Arrange for the disposal of the contaminated debris through your EHS

department.
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Caption: Workflow for safe segregation, storage, and disposal of 3-Chloro-2-methylpropene
waste.
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Click to download full resolution via product page

Caption: Decision tree for responding to a minor vs. major spill of 3-Chloro-2-methylpropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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